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Compound of Interest

Compound Name: trans-2-Decenal-d2

Cat. No.: B15135790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of trans-2-
Decenal-d2, a deuterated stable isotope-labeled compound, for research purposes. It is

intended for researchers, scientists, and drug development professionals who require high-

purity, well-characterized internal standards for quantitative analysis and metabolic studies.

This document outlines the compound's properties, available sources, and provides a detailed,

representative experimental protocol for its use in liquid chromatography-tandem mass

spectrometry (LC-MS/MS) applications.

Introduction to trans-2-Decenal-d2
trans-2-Decenal-d2 is the deuterated form of trans-2-decenal, an α,β-unsaturated aldehyde.

The incorporation of two deuterium atoms provides a stable isotopic label, making it an ideal

internal standard for mass spectrometry-based quantification of its non-deuterated counterpart.

[1] Stable isotope-labeled standards are crucial for correcting for matrix effects and variations

during sample preparation and analysis, leading to highly accurate and precise measurements.

[2] The non-deuterated form, trans-2-decenal, is a naturally occurring compound found in

various plants and is a product of lipid peroxidation in biological systems. Due to its reactivity, it

and similar aldehydes are implicated in various physiological and pathological processes.
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trans-2-Decenal-d2 is available from specialized chemical suppliers for research and

development purposes. One such supplier is MedChemExpress. While a specific Certificate of

Analysis (CoA) with lot-specific data should always be requested from the supplier, the

following table summarizes the generally available product specifications.

Property Specification Source

Product Name trans-2-Decenal-d2 MedChemExpress

Synonyms (E)-Dec-2-enal-d2 MedChemExpress

CAS Number Not available -

Molecular Formula C₁₀H₁₆D₂O MedChemExpress

Molecular Weight 156.27 (Calculated) -

Purity
Typically ≥95% (as per similar

compounds)
[2]

Isotopic Enrichment
Typically >98% for Deuterium

(as per industry standards)
-

Physical Appearance Colorless to light yellow liquid -

Storage Conditions
Store at -20°C for long-term

stability
MedChemExpress

Standard Pack Sizes Inquire with supplier -

Experimental Protocols
The primary application of trans-2-Decenal-d2 is as an internal standard for the quantification

of endogenous or exogenous trans-2-decenal in biological matrices using LC-MS/MS. The

following is a detailed, representative protocol for such an application.

Quantification of trans-2-Decenal in a Biological Matrix
(e.g., Plasma)
Objective: To accurately quantify the concentration of trans-2-decenal in plasma samples using

trans-2-Decenal-d2 as an internal standard.
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Materials:

Plasma samples

trans-2-Decenal (non-deuterated analytical standard)

trans-2-Decenal-d2 (internal standard)

Acetonitrile (ACN), LC-MS grade

Formic acid (FA), LC-MS grade

Water, ultrapure

Microcentrifuge tubes

Vortex mixer

Centrifuge

HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer

Procedure:

Preparation of Stock Solutions and Standards:

Prepare a 1 mg/mL stock solution of trans-2-decenal and trans-2-Decenal-d2 in

acetonitrile.

From the stock solutions, prepare a series of working standard solutions of trans-2-

decenal at concentrations ranging from 1 ng/mL to 1000 ng/mL by serial dilution in

acetonitrile.

Prepare a working internal standard solution of trans-2-Decenal-d2 at a fixed

concentration (e.g., 100 ng/mL) in acetonitrile.

Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15135790?utm_src=pdf-body
https://www.benchchem.com/product/b15135790?utm_src=pdf-body
https://www.benchchem.com/product/b15135790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To 100 µL of plasma sample, add 10 µL of the trans-2-Decenal-d2 internal standard

working solution.

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Gradient:

0-1 min: 20% B

1-5 min: 20% to 95% B

5-7 min: 95% B

7-7.1 min: 95% to 20% B

7.1-10 min: 20% B

Mass Spectrometry (MS) Conditions:
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Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

trans-2-Decenal: [M+H]⁺ > fragment ion (e.g., 155.1 > 83.1)

trans-2-Decenal-d2: [M+H]⁺ > fragment ion (e.g., 157.1 > 85.1)

Optimize collision energies and other MS parameters for maximum signal intensity.

Data Analysis:

Integrate the peak areas for both the analyte (trans-2-decenal) and the internal standard

(trans-2-Decenal-d2).

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the working standards.

Determine the concentration of trans-2-decenal in the plasma samples by interpolating

their peak area ratios from the calibration curve.

Signaling Pathways and Logical Relationships
trans-2-Decenal is a product of lipid peroxidation, a complex process initiated by reactive

oxygen species (ROS) that can lead to cellular damage. Understanding this pathway is crucial

for researchers studying oxidative stress and related diseases.
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Caption: Lipid Peroxidation Pathway Leading to Aldehyde Formation.
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The experimental workflow for quantifying aldehydes using a deuterated internal standard

follows a logical progression from sample preparation to data analysis.

Start:
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Spike with
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LC-MS/MS Analysis
(MRM Mode)
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Caption: Quantitative Analysis Workflow Using a Deuterated Standard.

Conclusion
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trans-2-Decenal-d2 is a commercially available, high-value tool for researchers in the fields of

drug metabolism, pharmacokinetics, and studies of oxidative stress. Its use as an internal

standard in LC-MS/MS methods allows for the highly accurate and precise quantification of its

non-deuterated analog in complex biological matrices. The provided experimental protocol

serves as a robust starting point for method development, and the illustrative diagrams offer a

clear understanding of the underlying biochemical and analytical principles. For the most

accurate and reliable results, it is always recommended to obtain a lot-specific Certificate of

Analysis from the supplier and to perform thorough method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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